N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H16N2O2/c25-22(21-15-17-7-1-2-10-20(17)26-21)24-19-9-5-6-16(14-19)11-12-18-8-3-4-13-23-18/h1-15H,(H,24,25)/b12-11+
• InChI Key: LMPXRDURUKGSPT-VAWYXSNFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=CC(=C3)C=CC4=CC=CC=N4
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=CC(=C3)/C=C/C4=CC=CC=N4
• Molecular Formula: C22H16N2O2
• Molecular Weight: 340.4 g/mol

Description

N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide, also known as PBF-509, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound is known to target specific proteins and enzymes in the body, which makes it a promising candidate for treating a variety of diseases.

Mechanism of Action

N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide works by inhibiting the activity of specific enzymes and proteins in the body, including the protein phosphodiesterase 10A (PDE10A) and the enzyme fatty acid amide hydrolase (FAAH). By inhibiting these proteins, N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide can modulate various signaling pathways in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide can have a variety of biochemical and physiological effects in the body, including reducing inflammation, promoting neuroprotection, and inhibiting tumor growth. These effects are thought to be mediated by the compound's ability to modulate specific signaling pathways in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide in lab experiments is its specificity for certain proteins and enzymes, which allows researchers to study the effects of inhibiting these targets in a controlled manner. However, one limitation of using N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide is its potential toxicity and side effects, which can affect the interpretation of experimental results.

Future Directions

There are several potential future directions for research on N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide, including further studies on its efficacy and safety in animal models and human clinical trials. Additionally, researchers may explore the use of N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide in combination with other drugs or therapies to enhance its therapeutic effects. Finally, the development of new synthetic methods for N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide may also be an area of future research.

Synthesis Methods

The synthesis of N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide involves several steps, including the reaction of 2-aminobenzophenone with 2-bromopyridine to form an intermediate product. This intermediate is then subjected to a series of reactions, including acylation and reduction, to yield the final product.

Scientific Research Applications

N-[3-[(E)-2-pyridin-2-ylethenyl]phenyl]-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications in a variety of diseases, including cancer, neurodegenerative disorders, and inflammation. The compound has been shown to inhibit the activity of specific enzymes and proteins that are involved in these diseases, making it a promising candidate for drug development.